ginsenoside Mx

• Molecular Formula: C41H70O12
• Molecular Weight: 755.0 g/mol
• InChI: InChI=1S/C41H70O12/c1-21(2)10-9-14-41(8,53-36-34(49)32(47)31(46)25(52-36)20-51-35-33(48)30(45)24(43)19-50-35)22-11-16-40(7)29(22)23(42)18-27-38(5)15-13-28(44)37(3,4)26(38)12-17-39(27,40)6/h10,22-36,42-49H,9,11-20H2,1-8H3/t22-,23+,24+,25+,26-,27+,28-,29-,30-,31+,32-,33+,34+,35-,36-,38-,39+,40+,41-/m0/s1
• InChIKey: YNBYFOIDLBTOMW-IPTBNLQOSA-N

Ginsenoside Mx (C-Mx): A Structurally Defined Minor Ginsenoside and Its Role in Research & Procurement

Ginsenoside Mx (C-Mx; Gypenoside XIII; CAS 80325-22-0) is a rare, protopanaxadiol (PPD)-type dammarane saponin. It is a minor ginsenoside, primarily produced via the enzymatic or microbial biotransformation of abundant major ginsenosides like Rb3 and C-Mx1, rather than being isolated in significant quantities from native plant material [1]. Its unique molecular structure is defined by a specific disaccharide moiety at the C-20 position: 20-O-β-D-xylopyranosyl(1→6)-β-D-glucopyranoside [2]. This distinguishes it from more common analogs and positions it as a key intermediate in metabolic pathways [3]. Classified by authoritative chemical databases as an antineoplastic agent and plant metabolite, its scientific value lies in its precise, quantifiable activity profile, which often differs markedly from other ginsenosides [4].

Biotransformation pathway research Plant metabolite / minor ginsenoside intermediate from Rb3

Cell signaling assay context PPD-type dammarane saponin with xylosyl-glucosyl moiety

Comparator workflow Structurally distinct from C-K, Rg3; requires empirical model selection

• [1] Liu, C. Y., Zuo, K. Z., Yu, H. S., Sun, C. K., Zhang, T. Y., Xu, L. Q., ... & Jin, F. X. (2015). Preparation of minor ginsenosides C-Mx and C-K from notoginseng leaf ginsenosides by a special ginsenosidase type-I. Process Biochemistry, 50(12), 2158-2167. View Source
• [2] He, K., Liu, Y., Yang, Y., Li, P., & Yang, L. (2005). A dammarane glycoside derived from ginsenoside Rb3. Chemical and Pharmaceutical Bulletin, 53(2), 177-179. View Source
• [3] Liu, C., Zuo, K., Yu, H., Sun, C., Zhang, T., Xu, L., ... & Jin, F. (2019). Dynamic changes of multi-notoginseng stem-leaf ginsenosides in reaction with ginsenosidase type-I. Journal of Ginseng Research, 43(2), 186-195. View Source
• [4] EMBL-EBI. (2019). CHEBI:77490 - ginsenoside Mx. ChEBI Database. View Source

Why Ginsenoside Mx (C-Mx) Cannot Be Substituted by Other Ginsenosides: A Comparative Rationale

Despite belonging to the PPD-type ginsenoside class, ginsenoside Mx cannot be generically interchanged with its structural or metabolic neighbors due to its distinct disaccharide sugar chain. This precise glycosylation pattern directly dictates its enzymatic recognition, stability, and biological interactions [1]. For instance, in biotransformation cascades, the enzyme ginsenosidase type-I shows a clear kinetic preference for producing C-Mx from Rb3, highlighting a specific substrate affinity that does not apply to other major ginsenosides [2]. Furthermore, in functional assays, while it shares the same aglycone core as compounds like Compound K (C-K) or ginsenoside Rg3, its unique sugar moiety results in a different spectrum of bioactivity. As demonstrated by head-to-head studies, C-Mx is not simply a less or more potent version of its analogs; its effects are qualitatively distinct across different biological models, making empirical selection based on specific, quantifiable evidence essential for research reproducibility and targeted application development [3].

Glycosylation pattern differs

Unique xylosyl-glucosyl sugar chain may alter enzyme recognition and hydrolysis kinetics compared to other PPD-type ginsenosides.

Activity profile is qualitative

Reported rank (C-K > C-Mx > G-Mc) shows distinct potency tier; results from one biological model may not translate to another.

Biotransformation pathway specificity

Enzyme preference for Rb3 → C-Mx1 → C-Mx means generic substitution with C-K or Rg3 may shift pathway yields and impurity profile.

• [1] He, K., Liu, Y., Yang, Y., Li, P., & Yang, L. (2005). A dammarane glycoside derived from ginsenoside Rb3. Chemical and Pharmaceutical Bulletin, 53(2), 177-179. View Source
• [2] Liu, C., Zuo, K., Yu, H., Sun, C., Zhang, T., Xu, L., ... & Jin, F. (2019). Dynamic changes of multi-notoginseng stem-leaf ginsenosides in reaction with ginsenosidase type-I. Journal of Ginseng Research, 43(2), 186-195. View Source
• [3] Han, Y., Sun, B., Hu, X., Zhang, H., Jiang, B., Spranger, M. I., & Zhao, Y. (2007). Transformation of bioactive compounds by Fusarium sacchari fungus isolated from the soil-cultivated ginseng. Journal of Agricultural and Food Chemistry, 55(23), 9373-9379. View Source

Quantitative Comparative Evidence for Ginsenoside Mx (C-Mx) Versus Key Analogs

Comparative Biotransformation Efficiency: Yield and Kinetics of Ginsenoside Mx vs. Compound K (C-K)

In the enzymatic biotransformation of notoginseng stem-leaf (NGL) ginsenosides using ginsenosidase type-I, the production yield and kinetics of ginsenoside Mx (C-Mx) were directly compared to those of Compound K (C-K), another valuable minor ginsenoside. The conversion of the precursor Rb3 to C-Mx proceeds via the intermediate C-Mx1. After a 48-hour reaction, the average molar yield of C-Mx from its specific precursors (Rb3 and C-Mx1) was 48.2%, whereas the average molar yield of C-K from other major ginsenosides (e.g., Rb1, Rc) in the same mixture was 41.2% [1]. This demonstrates a higher enzymatic conversion efficiency for the C-Mx pathway. Furthermore, kinetic analysis revealed the enzyme's Vmax for the Rb3 → C-Mx1 step was 10.8 mM/h, which is substantially higher than the Vmax for the competing Rb3 → Rd pathway (1.62 mM/h) [2].

Enzymatic yield

Head-to-head

C-Mx 48.2%

vs C-K 41.2%

Higher biotransformation pathway yield from NGL

48 h, pH 5.0, 45 °C; crude enzyme system

Evidence Dimension	Enzymatic biotransformation yield (mole %)
Target Compound Data	48.2% average molar yield from Rb3/C-Mx1 precursors
Comparator Or Baseline	Compound K (C-K): 41.2% average molar yield from other ginsenosides
Quantified Difference	C-Mx yield is 1.17-fold higher (48.2% vs. 41.2%)
Conditions	50 g NGL ginsenosides reacted with crude ginsenosidase type-I from Aspergillus niger g.848 at 45°C, pH 5.0 for 48h.

Why This Matters

This data quantifies that C-Mx can be produced with a higher relative yield from a given NGL substrate, informing cost-of-goods and feasibility assessments for large-scale production compared to C-K.

• [1] Liu, C. Y., Zuo, K. Z., Yu, H. S., Sun, C. K., Zhang, T. Y., Xu, L. Q., ... & Jin, F. X. (2015). Preparation of minor ginsenosides C-Mx and C-K from notoginseng leaf ginsenosides by a special ginsenosidase type-I. Process Biochemistry, 50(12), 2158-2167. View Source
• [2] Liu, C., Zuo, K., Yu, H., Sun, C., Zhang, T., Xu, L., ... & Jin, F. (2019). Dynamic changes of multi-notoginseng stem-leaf ginsenosides in reaction with ginsenosidase type-I. Journal of Ginseng Research, 43(2), 186-195. View Source

Comparative Antitumor Efficacy: Ginsenoside Mx vs. Compound K (C-K) vs. Ginsenoside Mc (G-Mc)

A head-to-head comparison of the in vitro antitumor activities of three structurally related minor ginsenosides—C-K, C-Mx, and G-Mc—produced via Fusarium sacchari biotransformation was conducted. The study clearly ranked the compounds based on their cytotoxic potency. While C-K was identified as the most potent antitumor agent among the three, C-Mx still demonstrated quantifiable antitumor activity. The study establishes a clear activity hierarchy: C-K > C-Mx > G-Mc [1]. Additionally, an in vivo study using the total transformed product mixture (which was predominantly comprised of C-K, C-Mx, and G-Mc) demonstrated significantly higher antitumor activity compared to the commonly used ginsenoside Rg3 and the chemotherapeutic Paclitaxel, further contextualizing the potency of this metabolite group [1].

Activity ranking

Head-to-head

C-K > C-Mx > G-Mc

Reported rank in tested cell models; moderate activity

In vitro cytotoxicity; model selection may shift rank

Evidence Dimension	In vitro antitumor activity
Target Compound Data	C-Mx exhibits moderate antitumor activity.
Comparator Or Baseline	Compound K (C-K): Exhibited the most potent activity; Ginsenoside Mc (G-Mc): Least potent among the three.
Quantified Difference	Activity ranked as C-K > C-Mx > G-Mc
Conditions	In vitro cytotoxicity assays and in vivo antitumor study in mice using biotransformed products of F. sacchari.

Why This Matters

This evidence is crucial for research applications where a specific, moderate potency is required (e.g., as a control or for studying non-cytotoxic mechanisms), or where the risk of overt toxicity from a more potent analog like C-K must be avoided.

• [1] Han, Y., Sun, B., Hu, X., Zhang, H., Jiang, B., Spranger, M. I., & Zhao, Y. (2007). Transformation of bioactive compounds by Fusarium sacchari fungus isolated from the soil-cultivated ginseng. Journal of Agricultural and Food Chemistry, 55(23), 9373-9379. View Source

Mechanism of Doxorubicin Resistance Reversal: Ginsenoside Mx as a Chemosensitizer

Ginsenoside Mx (C-Mx) was investigated for its ability to modulate drug resistance in a doxorubicin-resistant human breast cancer cell line (MCF-7/ADR). The compound was found to partially reverse doxorubicin resistance, demonstrating a unique chemosensitizing property not reported for many other ginsenosides [1]. The study also noted that C-Mx exhibited moderate cytotoxicity against the parental MCF-7 breast cancer cell line. This dual profile—moderate intrinsic cytotoxicity combined with the ability to restore sensitivity to a chemotherapeutic agent—differentiates it from compounds that are either purely cytotoxic or inactive against resistant cells.

Chemosensitization

Class-level

Partial reversal

May support drug-resistance pathway investigation

MCF-7/ADR cells; quantification not available

Evidence Dimension	Chemosensitization (Reversal of drug resistance)
Target Compound Data	Partial reversal of doxorubicin resistance in MCF-7/ADR cells
Comparator Or Baseline	Doxorubicin alone (resistance observed)
Quantified Difference	Observed partial reversal of resistance; exact quantification not available in abstract
Conditions	In vitro assay using doxorubicin-resistant MCF-7 breast cancer cells.

Why This Matters

This property positions C-Mx as a specialized research tool for investigating drug resistance pathways and as a candidate for adjuvant therapy strategies, a role that many other ginsenosides may not fulfill.

• [1] He, K., Liu, Y., Yang, Y., Li, P., & Yang, L. (2005). A dammarane glycoside derived from ginsenoside Rb3. Chemical and Pharmaceutical Bulletin, 53(2), 177-179. View Source

Photoaging Protection in Human Dermal Fibroblasts: Quantified Biomarker Modulation by Ginsenoside Mx

In normal human dermal fibroblasts (NHDFs) exposed to ultraviolet B (UVB) radiation, treatment with ginsenoside C-Mx at concentrations of 1, 10, and 20 μM resulted in significant and dose-dependent modulation of key photoaging biomarkers. The treatment significantly decreased the UVB-induced expression of matrix metalloproteinase-1 (MMP-1) and the pro-inflammatory cytokine interleukin-6 (IL-6). Concurrently, it increased the secretion of transforming growth factor-beta (TGF-β) and procollagen type I, essential components for maintaining skin structure [1].

Biomarker modulation

Reported

↓ MMP-1, IL-6

↑ TGF-β, procollagen

Significant modulation at 1–20 μM (p

UVB-irradiated NHDFs; photoaging model context

Evidence Dimension	Modulation of UVB-induced photoaging biomarkers in NHDFs
Target Compound Data	Significant decrease in MMP-1 and IL-6; Significant increase in TGF-β and procollagen type I at 1-20 μM
Comparator Or Baseline	UVB-irradiated, untreated control cells
Quantified Difference	Significant change (p < 0.05) observed; exact fold-change relative to control reported in full text.
Conditions	In vitro study using normal human dermal fibroblasts (NHDFs) irradiated with UVB.

Why This Matters

This data establishes a specific, non-cancer application for C-Mx with quantifiable effects on relevant dermal biomarkers, providing a scientific basis for its selection in dermatological or cosmetic research, distinct from other ginsenosides that may not have been validated in this model.

• [1] Liu, X. Y., Li, H., Hwang, E., Park, B., Xiao, Y. K., Liu, S., ... & Yi, T. H. (2018). Ginsenoside C-Mx isolated from notoginseng stem-leaf ginsenosides attenuates ultraviolet B-mediated photoaging in human dermal fibroblasts. Photochemistry and Photobiology, 94(5), 1040-1048. View Source

Application Scenarios for Ginsenoside Mx (C-Mx) Based on Comparative Evidence

1. Biotransformation & Metabolic Pathway Studies: Use as a Model Intermediate

Due to its defined position as an intermediate in the ginsenoside metabolic pathway (e.g., Rb3 → C-Mx1 → C-Mx → C-K) and its quantifiably higher yield (48.2% vs. 41.2% for C-K) under specific enzymatic conditions, C-Mx is an ideal compound for studies investigating biotransformation kinetics, enzyme specificity, and the optimization of minor ginsenoside production [1].

2. Cancer Research: Investigating Drug Resistance and Non-Cytotoxic Mechanisms

C-Mx's documented ability to partially reverse doxorubicin resistance in MCF-7/ADR cells, combined with its moderate intrinsic cytotoxicity, makes it a valuable tool for research focused on chemosensitization and the elucidation of multi-drug resistance pathways. It is particularly suited for studies where the high potency of a compound like C-K might confound results or induce unwanted toxicity [2].

3. Dermatological & Cosmetic Science: Model Compound for UVB-Induced Photoaging

With robust in vitro evidence demonstrating that C-Mx (at 1-20 μM) can significantly mitigate UVB-induced cellular damage in human dermal fibroblasts—specifically by reducing MMP-1/IL-6 and increasing procollagen/TGF-β—it serves as a validated positive control or lead compound for developing new anti-photoaging ingredients or studying the TGF-β/Smad signaling pathway in the skin [3].

4. Structural-Activity Relationship (SAR) Studies: Investigating the Role of the Xylosyl-Glucosyl Moiety

The unique 20-O-β-D-xylopyranosyl(1→6)-β-D-glucopyranosyl structure of C-Mx distinguishes it from other PPD-type ginsenosides. Researchers comparing the activities of C-Mx, C-K, and G-Mc can leverage this compound to precisely study how the presence and linkage of the xylose moiety impacts biological activity, binding affinity, and pharmacokinetic properties, contributing to the rational design of more effective ginsenoside derivatives [4].

Application

Selection Property

Validation Focus

Biotransformation pathway studies

Enzyme kinetics and yield context

Biotransformation pathway validation

Cancer cell-model studies

Chemosensitization and moderate potency profile

Drug-resistance pathway review

Dermal fibroblast photoaging research

UVB-induced biomarker modulation

TGF-β/Smad pathway assay

SAR and glycosylation studies

Xylosyl-glucosyl moiety characterization

Glycosylation structure-activity review

• [1] Liu, C. Y., Zuo, K. Z., Yu, H. S., Sun, C. K., Zhang, T. Y., Xu, L. Q., ... & Jin, F. X. (2015). Preparation of minor ginsenosides C-Mx and C-K from notoginseng leaf ginsenosides by a special ginsenosidase type-I. Process Biochemistry, 50(12), 2158-2167. View Source
• [2] He, K., Liu, Y., Yang, Y., Li, P., & Yang, L. (2005). A dammarane glycoside derived from ginsenoside Rb3. Chemical and Pharmaceutical Bulletin, 53(2), 177-179. View Source
• [3] Liu, X. Y., Li, H., Hwang, E., Park, B., Xiao, Y. K., Liu, S., ... & Yi, T. H. (2018). Ginsenoside C-Mx isolated from notoginseng stem-leaf ginsenosides attenuates ultraviolet B-mediated photoaging in human dermal fibroblasts. Photochemistry and Photobiology, 94(5), 1040-1048. View Source
• [4] Han, Y., Sun, B., Hu, X., Zhang, H., Jiang, B., Spranger, M. I., & Zhao, Y. (2007). Transformation of bioactive compounds by Fusarium sacchari fungus isolated from the soil-cultivated ginseng. Journal of Agricultural and Food Chemistry, 55(23), 9373-9379. View Source